(2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine

• IUPAC Name: (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine
• InChI: InChI=1S/C15H24ClNO/c1-6-15(16,12(2)11-17(3)4)13-8-7-9-14(10-13)18-5/h7-10,12H,6,11H2,1-5H3/t12-,15+/m0/s1
• InChI Key: KXTHRVYRUUTHJB-SWLSCSKDSA-N
• Canonical SMILES: CCC(C1=CC(=CC=C1)OC)(C(C)CN(C)C)Cl
• Isomeric SMILES: CC[C@](C1=CC(=CC=C1)OC)([C@@H](C)CN(C)C)Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol

Description

(2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine, also known as clomipramine, is a tricyclic antidepressant drug that is widely used in the treatment of obsessive-compulsive disorder (OCD). Clomipramine is a highly effective drug that works by increasing the levels of serotonin in the brain.

Mechanism Of Action

Clomipramine works by inhibiting the reuptake of serotonin in the brain. This increases the levels of serotonin in the brain and helps to regulate mood and reduce anxiety.

Biochemical And Physiological Effects

Clomipramine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, as well as to increase the levels of norepinephrine and dopamine. Clomipramine has also been shown to have anticholinergic effects, which can cause dry mouth, constipation, and other side effects.

Advantages And Limitations For Lab Experiments

Clomipramine is a highly effective drug that has been extensively studied for its efficacy in the treatment of OCD and other anxiety disorders. However, there are some limitations to its use in lab experiments. Clomipramine can have a number of side effects, including dry mouth, constipation, and other anticholinergic effects. In addition, (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine can interact with other drugs, which can affect its efficacy.

Future Directions

There are a number of future directions for research on (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine. One area of research is the development of new drugs that are more effective and have fewer side effects than (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine. Another area of research is the study of the long-term effects of (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine on the brain and on the body. Finally, research is needed to better understand the mechanism of action of (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine and to identify new targets for drug development.

Synthesis Methods

The synthesis of (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine involves the reaction of 3-chloroaniline with 3-methoxybenzaldehyde in the presence of sodium borohydride to form 3-(3-methoxyphenyl)-3-chloropropylamine. This intermediate is then reacted with 2,2,2-trimethylpentan-1-amine and acetic anhydride to form (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine.

Scientific Research Applications

Clomipramine has been extensively studied for its efficacy in the treatment of OCD. Research has shown that (2S,3R)-3-chloro-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine is effective in reducing the symptoms of OCD and improving the quality of life of patients. Clomipramine has also been studied for its efficacy in the treatment of depression, panic disorder, and other anxiety disorders.